Cas no 668261-21-0 (methyl 3-bromo-5-(chlorosulfonyl)benzoate)

• Product Name: methyl 3-bromo-5-(chlorosulfonyl)benzoate
• CAS No: 668261-21-0
• MF: C₈H₆BrClO₄S
• MW: 313.552839756012
• MDL: MFCD12169501
• CID: 3392142
• PubChem ID: 43436770
• Update Time: 2025-05-19

methyl 3-bromo-5-(chlorosulfonyl)benzoate Chemical and Physical Properties

Names and Identifiers

• BENZOIC ACID, 3-BROMO-5-(CHLOROSULFONYL)-, METHYL ESTER
• methyl 3-bromo-5-(chlorosulfonyl)benzoate
• AB65379
• GS3036
• F84319
• DB-221060
• SCHEMBL16903501
• CS-0527014
• MFCD12169501
• methyl 3-bromo-5-chlorosulfonylbenzoate
• methyl3-bromo-5-(chlorosulfonyl)benzoate
• AKOS009470122
• 668261-21-0
• EN300-80908
• BS-14034
• 817-271-3

• MDL： MFCD12169501
• Inchi： 1S/C8H6BrClO4S/c1-14-8(11)5-2-6(9)4-7(3-5)15(10,12)13/h2-4H,1H3
• InChI Key： JEMVYQBMBVWACX-UHFFFAOYSA-N
• SMILES： BrC1C=C(C(=O)OC)C=C(C=1)S(=O)(=O)Cl

Computed Properties

• Exact Mass: 311.88587g/mol
• Monoisotopic Mass: 311.88587g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 337
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 68.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters

Additional information on methyl 3-bromo-5-(chlorosulfonyl)benzoate

Comprehensive Overview of Methyl 3-Bromo-5-(chlorosulfonyl)benzoate (CAS No. 668261-21-0)

Methyl 3-bromo-5-(chlorosulfonyl)benzoate (CAS No. 668261-21-0) is a highly specialized organic intermediate widely utilized in pharmaceutical synthesis, agrochemical production, and advanced material research. This compound belongs to the class of benzoate derivatives, featuring both bromine and chlorosulfonyl functional groups, which contribute to its unique reactivity and versatility in chemical transformations. Its molecular formula, C₈H₆BrClO₄S, reflects its intricate structure, making it a valuable building block for heterocyclic chemistry and cross-coupling reactions.

In recent years, the demand for functionalized benzoates like methyl 3-bromo-5-(chlorosulfonyl)benzoate has surged due to their applications in drug discovery and material science. Researchers are particularly interested in its role as a precursor for sulfonamide-based therapeutics, a class of compounds gaining traction for their antimicrobial and anti-inflammatory properties. The compound’s electrophilic sulfonyl chloride group enables efficient conjugation with nucleophiles, a feature exploited in the development of targeted drug delivery systems.

The synthesis of methyl 3-bromo-5-(chlorosulfonyl)benzoate typically involves the chlorosulfonation of methyl 3-bromobenzoate, followed by purification via crystallization or chromatography. Its high purity grade (>98%) is critical for applications in high-throughput screening and catalysis studies. Analytical techniques such as HPLC, NMR, and mass spectrometry are employed to verify its structural integrity, ensuring compliance with industry standards.

From an industrial perspective, CAS 668261-21-0 is often discussed in the context of green chemistry and sustainable synthesis. Manufacturers are exploring solvent-free reactions and catalytic methods to minimize waste, aligning with global trends toward eco-friendly chemical production. This aligns with frequent search queries like "benzoate derivatives in green chemistry" or "sustainable synthesis of sulfonyl chlorides," reflecting growing environmental awareness among chemists.

Another emerging application of methyl 3-bromo-5-(chlorosulfonyl)benzoate lies in the field of organic electronics. Its ability to form stable π-conjugated systems makes it a candidate for designing organic semiconductors and photovoltaic materials. This has sparked interest in forums discussing "advanced materials for energy storage" and "small molecules in OLEDs."

Safety and handling protocols for CAS 668261-21-0 emphasize proper ventilation and personal protective equipment (PPE). While not classified as hazardous under standard conditions, its reactive functional groups necessitate cautious storage—typically in moisture-free, cool environments to prevent degradation. These precautions address common search terms like "storage of sulfonyl chlorides" and "handling reactive intermediates safely."

In summary, methyl 3-bromo-5-(chlorosulfonyl)benzoate (CAS No. 668261-21-0) represents a pivotal compound bridging multiple scientific disciplines. Its adaptability in medicinal chemistry, alignment with sustainability goals, and potential in cutting-edge materials ensure its continued relevance in both academic and industrial settings.